Estra-1,3,5(10),9(11)-tetraen-17-one, 3-methoxy-
Estra-1,3,5(10),9(11)-tetraen-17-one, 3-methoxy-
Brand Name:
Vulcanchem
CAS No.:
1670-49-1
VCID:
VC0162000
InChI:
InChI=1S/C19H22O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,9,11,16-17H,3,5,7-8,10H2,1-2H3/t16-,17+,19+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC
Molecular Formula:
C19H22O2
Molecular Weight:
282.4 g/mol
Estra-1,3,5(10),9(11)-tetraen-17-one, 3-methoxy-
CAS No.: 1670-49-1
Main Products
VCID: VC0162000
Molecular Formula: C19H22O2
Molecular Weight: 282.4 g/mol
| CAS No. | 1670-49-1 |
|---|---|
| Product Name | Estra-1,3,5(10),9(11)-tetraen-17-one, 3-methoxy- |
| Molecular Formula | C19H22O2 |
| Molecular Weight | 282.4 g/mol |
| IUPAC Name | (8S,13S,14S)-3-methoxy-13-methyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,9,11,16-17H,3,5,7-8,10H2,1-2H3/t16-,17+,19+/m1/s1 |
| Standard InChIKey | AGAVSENPCRLEAB-AOIWGVFYSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OC |
| SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC |
| Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3C=CC(=C4)OC |
| Synonyms | 3-Methoxy-1,3,5(10),9(11)-estratetren-17-one |
| PubChem Compound | 12811166 |
| Last Modified | Nov 11 2021 |
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